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Abstract

Tetrabromocatechol (TBC), a halogenated derivative of catechol, presents a compelling yet
underexplored scaffold for therapeutic innovation. While primarily utilized as a pharmaceutical
intermediate, emerging evidence surrounding the biological activities of its parent compound,
catechol, and other brominated aromatic molecules suggests a rich landscape of potential
research avenues. This technical guide synthesizes the current, albeit limited, knowledge on
TBC and provides a comprehensive framework for future investigation into its anticancer, anti-
inflammatory, and enzyme-inhibitory properties. By detailing relevant experimental protocols
and highlighting key signaling pathways, this document aims to equip researchers with the
foundational information necessary to unlock the therapeutic potential of Tetrabromocatechol.

Introduction

Tetrabromocatechol (3,4,5,6-tetrabromobenzene-1,2-diol) is an organic compound that has
historically served as a building block in chemical synthesis.[1] However, the well-documented
biological activities of the catechol moiety and related brominated compounds warrant a closer
examination of TBC as a potential bioactive agent. Catechols are known to possess a range of
pharmacological properties, including antioxidant, anti-inflammatory, and anticancer effects.[2]
[3] Furthermore, the introduction of bromine atoms can significantly modulate a molecule's
lipophilicity and biological activity, as evidenced by potent protein kinase inhibitors like 4,5,6,7-
tetrabromobenzotriazole (TBB).[4]
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This guide outlines promising research directions for TBC, focusing on its potential as an
anticancer agent, an inhibitor of key cellular enzymes, and a modulator of critical signaling
pathways.

Physicochemical and Toxicological Profile of
Tetrabromocatechol

A foundational understanding of a compound's physical, chemical, and toxicological properties
is paramount for its development as a therapeutic agent.

Property Value Reference
Molecular Formula CeH2BraO2 [5]
Molecular Weight 425.69 g/mol [5]
CAS Number 488-47-1 [5]
Melting Point 189-193 °C [6]
Solubility Partly miscible with water [6]
LD50 (mouse, intravenous) 42 mg/kg [6]

Potential Research Area 1: Anticancer Activity

The anticancer potential of TBC is a primary area for investigation, largely inferred from the
activity of its parent compound, catechol. Catechol has demonstrated cytotoxic effects against
various cancer cell lines, inducing apoptosis and cell cycle arrest.[7][8]

Comparative Cytotoxicity of Catechol

While specific IC50 values for Tetrabromocatechol are not yet reported in the literature, the
activity of catechol provides a benchmark for potential efficacy.

Compound Cell Line IC50 (pM) Reference
Panc-1 (Pancreatic

Catechol 91.71+5.14 [7]
Cancer)
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Proposed Experimental Workflow for Anticancer
Screening

To elucidate the anticancer properties of TBC, a systematic screening process is

recommended.
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Mechanistic Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b147477?utm_src=pdf-custom-synthesis
https://resources.amsbio.com/Datasheets/AMS.60614.pdf
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Catechol/
https://pubmed.ncbi.nlm.nih.gov/18499097/
https://pubmed.ncbi.nlm.nih.gov/18499097/
https://en.wikipedia.org/wiki/DOT_(graph_description_language)
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromocatechol
https://www.protocols.io/view/in-vitro-kinase-assay-4r3l225xjl1y/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC7860010/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7860010/
https://pubmed.ncbi.nlm.nih.gov/20097727/
https://pubmed.ncbi.nlm.nih.gov/20097727/
https://www.benchchem.com/product/b147477#potential-research-areas-for-tetrabromocatechol
https://www.benchchem.com/product/b147477#potential-research-areas-for-tetrabromocatechol
https://www.benchchem.com/product/b147477#potential-research-areas-for-tetrabromocatechol
https://www.benchchem.com/product/b147477#potential-research-areas-for-tetrabromocatechol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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